Cas no 1504011-20-4 ((2-bromo-4-methylphenyl)methyl(tert-butyl)amine)

• Product Name: (2-bromo-4-methylphenyl)methyl(tert-butyl)amine
• CAS No: 1504011-20-4
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5190471
• PubChem ID: 75355489
• Update Time: 2025-05-20

(2-bromo-4-methylphenyl)methyl(tert-butyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-N-(1,1-dimethylethyl)-4-methyl-
• (2-bromo-4-methylphenyl)methyl(tert-butyl)amine

• Inchi： 1S/C12H18BrN/c1-9-5-6-10(11(13)7-9)8-14-12(2,3)4/h5-7,14H,8H2,1-4H3
• InChI Key： CXTKOVJRHLIWRO-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC=C(C)C=C1Br

Additional information on (2-bromo-4-methylphenyl)methyl(tert-butyl)amine

Compound CAS No. 1504011-20-4: (2-Bromo-4-Methylphenyl)methyl(tert-butyl)amine

(2-Bromo-4-Methylphenyl)methyl(tert-butyl)amine, also known by its CAS number 1504011-20-4, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a tertiary amine group. The presence of the tert-butyl group imparts steric bulk, while the bromine atom introduces electronic versatility, making this compound a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of (2-Bromo-4-Methylphenyl)methyl(tert-butyl)amine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the compound has been utilized in the synthesis of novel kinase inhibitors, which show promise in targeting specific oncogenic pathways. The steric hindrance provided by the tert-butyl group has been shown to enhance selectivity and reduce off-target effects, making this compound an attractive candidate for medicinal chemists.

In the realm of agrochemicals, (2-Bromo-4-Methylphenyl)methyl(tert-butyl)amine has found applications as an intermediate in the synthesis of fungicides and insecticides. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a valuable precursor for developing environmentally friendly pesticides. Recent advancements in green chemistry have further emphasized the importance of this compound in sustainable agricultural practices.

The synthesis of (2-Bromo-4-Methylphenyl)methyl(tert-butyl)amine typically involves multi-step processes that combine aromatic substitution and amine alkylation techniques. Researchers have optimized these methods to achieve higher yields and better purity levels. For example, microwave-assisted synthesis has been employed to accelerate reaction rates and minimize side reactions, making the production process more efficient.

From a materials science perspective, this compound has been investigated for its potential in polymer chemistry. The tert-butyl group's steric properties can influence polymer chain interactions, leading to materials with tailored mechanical and thermal properties. Recent studies have explored its use as a monomer in the synthesis of high-performance polymers for advanced applications such as lightweight composites and flexible electronics.

In conclusion, (2-Bromo-4-Methylphenyl)methyl(tert-butyl)amine (CAS No. 1504011-20-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemicals, and materials science. As ongoing research continues to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.